(3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one

• CAS RN: 169396-07-0
• Molecular Formula: C10H18O5
• Molecular Weight: 218.25 g/mol
• IUPAC Name: (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one
• InChI: InChI=1S/C10H18O5/c1-3-5-6-10(14-4-2)8(12)7(11)9(13)15-10/h7-8,11-12H,3-6H2,1-2H3/t7-,8+,10-/m0/s1
• InChI Key: YNOAXFAKHFTGJD-XKSSXDPKSA-N
• Isomeric SMILES: CCCC[C@]1([C@@H]([C@@H](C(=O)O1)O)O)OCC
• SMILES: CCCCC1(C(C(C(=O)O1)O)O)OCC
• synonyms: 2(3H)-Furanone,5-butyl-5-ethoxydihydro-3,4-dihydroxy-,[3S-(3alpha,4alpha,5alpha)]-(9CI)

Description

(3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one, also known as BE-3-4-5, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one is not fully understood, but it is believed to act by binding to specific targets, such as enzymes or receptors. This binding can lead to inhibition or activation of the target, resulting in various biochemical and physiological effects.

Biochemical And Physiological Effects

(3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one has been shown to have various biochemical and physiological effects, depending on the target it binds to. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral activity, as well as potential for use in the treatment of neurological disorders and cardiovascular diseases.

Advantages And Limitations For Lab Experiments

One advantage of (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one is its potential as a lead compound for drug discovery. Its unique structure and activity against various targets make it a promising candidate for the development of new drugs. However, one limitation is its limited availability, as it is a newly synthesized compound and not widely available for use in lab experiments.

Future Directions

For research on (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one include further studies on its mechanism of action, identification of additional targets, and optimization of its activity against specific targets. Additionally, research on the potential use of (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one in the development of new diagnostic tools and its potential for use in combination therapies should be explored. Further research is also needed to determine the safety and toxicity of (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one.

Synthesis Methods

(3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one can be synthesized using a multi-step process starting with commercially available starting materials. The synthesis involves the use of protecting groups and various chemical reactions, including esterification, reduction, and deprotection. The final product is obtained through purification and isolation processes.

Scientific Research Applications

(3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against various targets, including enzymes and receptors, and has potential as a lead compound for the development of new drugs. Additionally, (3S,4R,5S)-5-butyl-5-ethoxy-3,4-dihydroxyoxolan-2-one has been studied for its potential use in the development of new diagnostic tools for diseases.